![molecular formula C12H11BrOS B2882347 7'-Bromospiro[cyclobutane-1,2'-thiochroman]-4'-one CAS No. 1823366-63-7](/img/structure/B2882347.png)
7'-Bromospiro[cyclobutane-1,2'-thiochroman]-4'-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “7’-Bromospiro[cyclobutane-1,2’-thiochroman]-4’-one” is a spiro compound, which means it has two rings that share a single atom. The compound contains a cyclobutane ring and a thiochroman ring. The presence of a bromine atom and a ketone group (indicated by ‘-one’) can also be inferred from the name .
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the cyclobutane and thiochroman rings in separate steps, followed by a spirocyclization reaction to connect the two rings. The bromine atom could be introduced via a halogenation reaction, and the ketone group could be formed via oxidation .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the spiro junction of the cyclobutane and thiochroman rings. The bromine atom would likely add significant weight to the molecule, and the ketone group would introduce polarity .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the bromine atom and the ketone group. The bromine atom could potentially undergo substitution reactions, and the ketone group could undergo addition reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a bromine atom could increase the compound’s density and boiling point, while the ketone group could increase its polarity .Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
7-bromospiro[3H-thiochromene-2,1'-cyclobutane]-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11BrOS/c13-8-2-3-9-10(14)7-12(4-1-5-12)15-11(9)6-8/h2-3,6H,1,4-5,7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXWNKPUUBVHLAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(C1)CC(=O)C3=C(S2)C=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11BrOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.